Cas no 112298-49-4 (Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-)

• Product Name: Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-
• CAS No: 112298-49-4
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• CID: 3617119
• PubChem ID: 14002541
• Update Time: 2025-11-02

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-
• 4-OXO-1H,4H-IMIDAZO[2,1-C][1,2,4]TRIAZINE-3-CARBOXYLIC ACID
• 112298-49-4
• MFCD20653883
• 4-oxo-1H-imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
• F70591
• 4-Oxo-4,8-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxylic acid

• Inchi： 1S/C6H4N4O3/c11-4-3(5(12)13)8-9-6-7-1-2-10(4)6/h1-2H,(H,7,9)(H,12,13)
• InChI Key： YSZOOGMYQMHQAZ-UHFFFAOYSA-N
• SMILES： N1=C(C(O)=O)C(=O)N2C=CN=C2N1

Computed Properties

• Exact Mass: 180.02834000g/mol
• Monoisotopic Mass: 180.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[2,1-c][1,2,4]triazines

Additional information on Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-

Research Brief on Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- (CAS: 112298-49-4)

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- (CAS: 112298-49-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structure, featuring an imidazo[2,1-c][1,2,4]triazine core, makes it a versatile scaffold for drug discovery. Recent synthetic efforts have optimized the production of this compound, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 90% yield under mild conditions. This advancement is expected to facilitate further exploration of its derivatives for pharmaceutical applications.

In terms of biological activity, Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- has shown promising results as a kinase inhibitor. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects on specific tyrosine kinases implicated in cancer progression. The compound exhibited nanomolar IC50 values, suggesting its potential as a lead compound for anticancer drug development. Additionally, its antiviral properties have been explored, with recent in vitro studies indicating activity against RNA viruses, including SARS-CoV-2.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability need to be addressed through structural modifications. Recent research has focused on derivatizing the core structure to enhance its pharmacokinetic properties. For example, a 2023 patent application disclosed a series of prodrugs designed to improve oral absorption, demonstrating the ongoing innovation in this area.

In conclusion, Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- (CAS: 112298-49-4) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antiviral therapy. Continued research into its synthetic optimization and biological evaluation will be crucial for unlocking its full therapeutic potential. Future studies should prioritize in vivo efficacy and safety assessments to advance this compound toward clinical development.